
Thermochemical Profile of
Tetramethylhydrazine: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetramethylhydrazine

Cat. No.: B1201636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for tetramethylhydrazine (C₄H₁₂N₂). Due to the relative scarcity of extensively published

experimental values for this specific compound, this document also outlines the established

experimental protocols for determining key thermochemical properties, offering a roadmap for

further research and application.

Core Thermochemical Data
While a complete experimental thermochemical dataset for tetramethylhydrazine is not

readily available in the literature, the following table summarizes the currently accessible

quantitative data.

Thermochemical
Property

Value Units Source

Enthalpy of

Vaporization (ΔvapH)

at 305 K

32.9 kJ/mol NIST[1]

Proton Affinity (PAff) 948.70 kJ/mol Cheméo[2]

Gas Basicity (BasG) 917.90 kJ/mol Cheméo[2]
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It is important to note that crucial values such as the standard enthalpy of formation (liquid and

gaseous states), standard molar entropy, and molar heat capacity for tetramethylhydrazine
are not explicitly reported in readily accessible databases. The following sections detail the

standard methodologies that would be employed to determine these essential parameters.

Experimental Protocols for Thermochemical
Characterization
The determination of a complete thermochemical profile for an organic compound like

tetramethylhydrazine involves a series of precise calorimetric and analytical measurements.

The following protocols are standard methodologies in the field of chemical thermodynamics.

Determination of the Standard Enthalpy of Formation
(ΔfH°) by Combustion Calorimetry
The standard enthalpy of formation of tetramethylhydrazine, a nitrogen-containing organic

compound, would be determined using a bomb calorimeter.

Methodology:

Sample Preparation: A precisely weighed sample of high-purity tetramethylhydrazine is

placed in a crucible within a constant-volume bomb calorimeter. For volatile liquids, the

sample is typically encapsulated in a gelatin capsule or a thin-walled glass ampule.

Bomb Assembly: The bomb is purged of air and then charged with a known high pressure of

pure oxygen (typically around 30 atm). A small, known amount of distilled water is added to

the bomb to ensure that the combustion products are in their standard states.

Calorimeter Setup: The sealed bomb is placed in a well-insulated calorimeter vessel

containing a precisely measured quantity of water. The entire assembly is allowed to reach

thermal equilibrium.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through a

fuse wire. The temperature of the water in the calorimeter is monitored with high precision as

a function of time before, during, and after the combustion reaction.
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Data Analysis: The corrected temperature rise is determined from the temperature-time data,

accounting for heat exchange with the surroundings. The energy equivalent of the

calorimeter system is determined by combusting a standard substance with a known heat of

combustion, such as benzoic acid.

Calculation of Enthalpy of Combustion: The heat of combustion of the sample at constant

volume (ΔcU) is calculated from the corrected temperature rise and the energy equivalent of

the calorimeter. Corrections are applied for the heat of formation of nitric acid from the

nitrogen in the sample and for the heat of combustion of the fuse wire.

Conversion to Enthalpy of Formation: The standard enthalpy of combustion at constant

pressure (ΔcH°) is calculated from ΔcU. Finally, the standard enthalpy of formation (ΔfH°) of

tetramethylhydrazine is calculated using Hess's Law, from the enthalpies of formation of

the combustion products (CO₂, H₂O, and N₂).[3][4]

Determination of Heat Capacity (Cp)
The heat capacity of liquid tetramethylhydrazine can be measured using adiabatic calorimetry

or differential scanning calorimetry (DSC).

Methodology (Adiabatic Calorimetry):

Sample Loading: A known mass of the purified liquid sample is hermetically sealed in a

calorimetric vessel.

Calorimeter Assembly: The vessel is placed within an adiabatic shield in a high-vacuum

environment. The temperature of the shield is controlled to precisely match the temperature

of the calorimetric vessel, minimizing heat loss.[5]

Heating and Measurement: A precisely measured quantity of electrical energy is supplied to

a heater within the calorimetric vessel, causing a small increase in temperature. The

temperature change is measured with a high-precision thermometer.

Calculation: The heat capacity of the sample is calculated from the amount of electrical

energy supplied and the corresponding temperature rise, after correcting for the heat

capacity of the empty calorimetric vessel.[5] This process is repeated over the desired

temperature range to determine the temperature dependence of the heat capacity.
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Determination of Standard Molar Entropy (S°)
The standard molar entropy of tetramethylhydrazine can be determined from heat capacity

measurements down to near absolute zero.

Methodology:

Low-Temperature Heat Capacity Measurement: The heat capacity of a solid sample of

tetramethylhydrazine is measured from a very low temperature (e.g., ~10 K) up to its

melting point using an adiabatic calorimeter.

Enthalpy and Entropy of Fusion: At the melting point, the enthalpy of fusion (ΔfusH) is

measured. The entropy of fusion is then calculated as ΔfusS = ΔfusH / Tm, where Tm is the

melting temperature.

Liquid-Phase Heat Capacity Measurement: The heat capacity of the liquid phase is

measured from the melting point up to the desired temperature (e.g., 298.15 K).

Entropy Calculation: The absolute entropy at a given temperature T is calculated by

integrating the heat capacity data, as shown in the following equation: S°(T) = ∫₀ᵀm (Cp,solid

/ T) dT + (ΔfusH / Tm) + ∫ᵀmᵀ (Cp,liquid / T) dT The integral from 0 K to the lowest

experimental temperature is typically determined by extrapolation using the Debye T³ law.[6]

[7]

Visualizing the Experimental Workflow
The following diagram illustrates the logical workflow for the comprehensive thermochemical

characterization of tetramethylhydrazine.
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Caption: Experimental workflow for thermochemical data determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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